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Compound of Interest

Compound Name: NMS-859

Cat. No.: B609607

Audience: Researchers, scientists, and drug development professionals.

Introduction

NMS-859 is a potent and specific covalent inhibitor of the ATPase VCP/p97, which plays a
critical role in protein homeostasis.[1][2] Due to its potential as a therapeutic agent, particularly
in oncology, accurate and consistent preparation of NMS-859 for in vitro and in vivo studies is
crucial. This document provides a detailed protocol for the preparation of a stock solution of
NMS-859 in dimethyl sulfoxide (DMSO).

Chemical and Physical Properties

A summary of the key chemical and physical properties of NMS-859 is provided in the table
below. This information is essential for accurate calculations and proper handling of the
compound.
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Property Value
Molecular Weight 349.79 g/mol
CAS Number 1449236-96-7
Appearance Solid Powder

Up to 100 mM[1], = 42 mg/mL (approx. 120 mM)

Solubility (DMSO) [3]

Purity >98%

Experimental Protocol: Preparation of a 10 mM
NMS-859 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of NMS-859 in DMSO.

Materials and Equipment

o NMS-859 solid powder

e Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» \ortex mixer

o Optional: Water bath or heat block, sonicator

Step-by-Step Procedure

o Equilibrate Reagents: Allow the NMS-859 vial and the DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture.
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» Weigh NMS-859: Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
Carefully weigh out the desired amount of NMS-859 powder. For example, to prepare 1 mL
of a 10 mM stock solution, you would weigh out 3.498 mg of NMS-859.

Calculation:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 349.79 g/mol x 1000 mg/g = 3.498 mg

o Add DMSO: Add the calculated volume of DMSO to the vial containing the NMS-859 powder.
To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

» Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the NMS-859 is
completely dissolved. If necessary, gentle warming to 37°C or brief sonication can be used to
aid dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution

Proper storage is critical to maintain the stability and activity of the NMS-859 stock solution.
o Short-term storage: Store aliquots at 4°C for up to two weeks.[4]

e Long-term storage: For longer periods, store aliquots at -20°C for up to one month or at
-80°C for up to six months.[3][4]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the NMS-859 stock
solution.
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Caption: Workflow for NMS-859 Stock Solution Preparation in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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